Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)
![6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure](https://www.kuujia.com/scimg/cas/118237-85-7x300.png)
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
- 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
- Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
- SCHEMBL7249166
- DTXSID00152053
- [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
- NSC 613826
- C-D4-6-SH-purinenucleoside
- NSC613826
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
- 118237-85-7
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
-
- InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
- Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1
Computed Properties
- Exact Mass: 248.07318219g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 248.07318219g/mol
- Heavy Atom Count: 17
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 94.5Ų
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature
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Huihui Gao,Zhenggen Zha,Zhenlei Zhang,Huanyue Ma,Zhiyong Wang Chem. Commun., 2014,50, 5034-5036
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Parveen Saini,Manju Arora,Govind Gupta,Bipin Kumar Gupta,Vidya Nand Singh,Veena Choudhary Nanoscale, 2013,5, 4330-4336
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Houcine Naïli,Fadhel Hajlaoui,Tahar Mhiri,Tatiana C. O. Mac Leod,Maximilian N. Kopylovich,Kamran T. Mahmudov,Armando J. L. Pombeiro Dalton Trans., 2013,42, 399-406
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Yifan Zhu,Mengting Guan,Yingying Liu,Min Lv,Chongwei Zhang Nanoscale, 2022,14, 8995-9003
-
Vladimir Kubyshkin,Nediljko Budisa Org. Biomol. Chem., 2017,15, 6764-6772
-
Paul C. Jennings,Roy L. Johnston Phys. Chem. Chem. Phys., 2014,16, 26539-26545
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Ying Cheng,Jian Liu,Zhen Zhao,Yuechang Wei,Weiyu Song,Chunming Xu Environ. Sci.: Nano, 2017,4, 1168-1177
-
Yuhe Shao,Hao Cai,Fangyi Zhao,Shengqiang Liu,Zhen Song,Quanlin Liu Inorg. Chem. Front., 2022,9, 5590-5596
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